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Compound of Interest

Compound Name: Tributyltin iodide

CAS No.: 7342-47-4

Cat. No.: B1594055

Get Quote

Executive Safety Summary
Tributyltin Iodide (TBT-I) [CAS: 1011-27-4] represents a dual-hazard class: it combines the

potent neurotoxicity and lipophilicity of organotins with the corrosive reactivity of the iodide

leaving group. Unlike simple inorganic salts, TBT-I permeates biological membranes (skin,

gloves, cell walls) with high efficiency.

Critical Hazard Profile:

Neurotoxin & Immunotoxin: Targets the central nervous system and suppresses immune

function.

Dermal Permeator: Readily crosses the skin barrier; standard nitrile gloves provide limited

protection time.

Hydrolysis Risk: Reacts with moisture to release Hydroiodic Acid (HI), a corrosive gas.

Marine Pollutant: Catastrophic to aquatic life; zero-discharge policy required.
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The PPE Matrix: Defense-in-Depth
As a scientist, you must understand that PPE is your last line of defense, not your first.

However, due to the high skin absorption potential of TBT-I, the PPE barrier must be absolute.

Hand Protection (The Critical Failure Point)
Scientific Rationale: Organotins are highly lipophilic. They dissolve into and permeate through

standard rubber matrices (Latex, thin Nitrile) rapidly. Once inside the glove, the occluded

environment accelerates absorption into the skin.

PPE Layer Material Specification Protocol & Rationale

Primary Barrier (Inner)
Silver Shield® / 4H® (PE/EVAL

Laminate)

Mandatory for Synthesis/Spills.

These laminate films offer

>480 min breakthrough time

against organotins. They are

chemically impervious but

mechanically weak.

Secondary Barrier (Outer)
High-Modulus Nitrile (min. 5

mil)

Mechanical Protection.

Protects the inner laminate

glove from tears and provides

grip. If splashed, strip this

outer layer immediately.

Routine Handling
Double-Layer Nitrile (min. 8 mil

total)

Only for sealed containers. If

handling closed bottles, double

nitrile is acceptable if changed

immediately upon any splash

contact.

Respiratory & Eye Protection
Scientific Rationale: TBT-I has a low vapor pressure but high toxicity. Aerosolization (during

syringe transfer) or hydrolysis (releasing HI fumes) are the primary inhalation risks.

Eyes:Chemical Splash Goggles (ANSI Z87.1). Face shields are required during synthesis or

when handling volumes >50 mL.
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Respiratory: Work must be performed in a Class II Fume Hood. If working outside a hood

(e.g., waste transfer), use a Half-face respirator with P100/OV (Organic Vapor/Acid Gas)

cartridges. The "Acid Gas" component is vital due to potential HI generation.

Visualizing the Safety Architecture
The following diagram illustrates the "Defense in Depth" strategy required for TBT-I. It moves

from Engineering Controls (highest reliability) to PPE (lowest reliability but critical for this

compound).
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Level 1: Engineering Controls

Level 2: Personal Protective Equipment

Level 3: Procedural Integrity
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Click to download full resolution via product page

Figure 1: The Defense-in-Depth architecture for handling lipophilic organotins.
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Operational Protocols
Weighing and Transfer
The Challenge: Static electricity can cause TBT-I droplets to "jump." The liquid is dense (d ≈

1.46 g/mL) and viscous.

Preparation: Place the balance inside the fume hood. If this is impossible, tare a vial inside

the hood, add TBT-I, cap tightly, and weigh outside. Never open TBT-I on an open bench.

Syringe Technique: Use glass syringes with Luer-lock needles. TBT-I can swell rubber

plungers in plastic syringes, causing them to seize or spray.

Quenching the Needle: Immediately after transfer, pull hexane or ethyl acetate into the

syringe to dilute residual TBT-I before disposal.

Emergency Spill Response
The Logic: You must distinguish between a "Simple Spill" (manageable) and a "Complex Spill"

(requires evacuation).
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Spill Detected

Assess Volume & Location

Is volume > 50mL OR
Outside Fume Hood?

Minor Spill (<50mL, Contained)

No

Major Spill / Uncontained

Yes

Don Silver Shield Gloves

Absorb with Vermiculite/Sand
(Do NOT use paper towels)

Wipe with Hexane/DCM
then Soap & Water

Evacuate Lab Immediately

Close Doors & Post Signage

Contact EHS / Hazmat

Click to download full resolution via product page

Figure 2: Decision logic for TBT-I spill response. Note the prohibition of paper towels (which

spread lipophilic liquids).

Waste Disposal
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Crucial Rule: TBT-I is a Marine Pollutant. It must never enter drains.[1]

Segregation: Collect in a dedicated container labeled "Organotin Waste." Do not mix with

strong oxidizers (explosion risk).

Decontamination: Glassware should be rinsed with an organic solvent (DCM or Hexane)

first, then the rinse added to the organotin waste. Only then wash with soap and water.[2]

Labeling: clearly mark the waste tag with "Tributyltin Iodide - Toxic - Marine Pollutant."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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